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Compound of Interest

Compound Name: ((Pentyloxy)methyl) oxirane

CAS No.: 7297-11-2

Cat. No.: B1660194

Get Quote

Executive Summary
((Pentyloxy)methyl)oxirane (CAS: 7297-11-2), commonly known as Pentyl Glycidyl Ether, is a

reactive alkylating agent used primarily as a viscosity reducer and reactive diluent in epoxy

resin systems. Its core hazard lies in the strained oxirane (epoxide) ring, which acts as a potent

electrophile capable of alkylating DNA and proteins.

Immediate Directive: Do not dispose of this compound down laboratory drains. The primary

disposal pathway is high-temperature incineration via a licensed hazardous waste contractor.

For glassware decontamination and minor spill residues, chemical quenching via acid-

catalyzed hydrolysis is the required pre-treatment.

Chemical Identity & Physical Properties
Understanding the physicochemical nature of this ether is prerequisite to safe disposal. The

hydrophobic pentyl chain reduces water solubility compared to lower homologues (e.g., methyl

glycidyl ether), affecting how it behaves in aqueous waste streams.
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Property Data Operational Implication

Chemical Name ((Pentyloxy)methyl)oxirane
Official shipping/manifest

name.

Synonyms Pentyl glycidyl ether; PGE
Common labels found in

storage.

CAS Number 7297-11-2
Use for waste profiling (SDS

Section 13).

Molecular Formula C₈H₁₆O₂
Organic content for

incineration BTU value.

Boiling Point ~200°C (Estimated)
Low volatility, but aerosols are

hazardous.

Flash Point >60°C (Combustible)

Classify as Ignitable Waste if

FP < 60°C depending on

purity.

Reactivity High (Epoxide ring)
Incompatible with amines,

acids, and strong bases.

Hazard Profile & Mechanism of Action
Why Strict Disposal is Necessary: The toxicity of ((Pentyloxy)methyl)oxirane stems from its

ability to act as a hapten. The epoxide ring opens and binds to skin proteins, leading to

sensitization (allergic contact dermatitis). More critically, uncured glycidyl ethers are suspected

mutagens because they can alkylate guanine residues in DNA.

GHS Classification (Derived):

Skin Irritation: Category 2[1][2]

Skin Sensitization: Category 1 (May cause allergic reaction)[1][2]

Eye Irritation: Category 2A[2]

Aquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects)[3]
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Disposal Decision Logic
Do not treat all waste identical. Use the following logic flow to determine the correct disposal

stream.

Waste Identification

Physical State?

Pure Liquid / Stock

Bulk (>50mL)

Reaction Mixture / Solvent

Dilute

Glassware / Trace Residue

Trace

Stream A: Lab Pack
(No Pre-treatment)

Do Not Quench

Contains Amines/Acids?

Stream B: Chemical Quench
(Hydrolysis)Yes (Already Reacted)

No (Active Epoxide)

Post-Quench Neutralization

Stream C: Decontaminated Glass
(Standard Sharps)

After Verification

Click to download full resolution via product page

Figure 1: Decision matrix for segregating glycidyl ether waste streams. Note that bulk chemical

is never quenched in-lab due to exotherm risks; it is packed for professional incineration.
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Detailed Disposal Protocols
Stream A: Bulk Liquid (Unused Stock)
For expired or surplus reagents >50 mL.

Container: Keep in the original container if possible. If transferring, use HDPE or Glass

containers with Teflon-lined caps.

Labeling: Affix a hazardous waste label.

Constituents: "Pentyl Glycidyl Ether"

Hazards: "Toxic, Irritant, Sensitizer"

Segregation: Place the container in a secondary containment tray. Do not store in the same

bin as concentrated acids (exothermic polymerization risk) or amines (crosslinking risk).

Disposal: Hand off to EHS for Fuel Blending/Incineration.

Stream B: Decontamination & Quenching (Glassware/Spills)
For cleaning glassware or neutralizing small spills (<10 mL). This protocol converts the reactive

epoxide into a benign glycol.

Mechanism: Acid-catalyzed hydrolysis opens the oxirane ring to form 3-(pentyloxy)propane-1,2-

diol.

Reagents Required:

5% Sulfuric Acid (H₂SO₄) or 10% Acetic Acid solution.

Acetone (as a co-solvent to solubilize the ether).

Protocol:

Preparation: In a fume hood, create a solution of 50% Acetone and 50% Aqueous Acid (5%

H₂SO₄).
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Application: Rinse the contaminated glassware with this solution. Allow it to sit for 30

minutes. The acid catalyzes the ring-opening.

Neutralization: After 30 minutes, neutralize the rinse solution with Sodium Bicarbonate

(NaHCO₃) until bubbling stops (pH ~7).

Final Wash: The resulting solution contains the hydrolyzed diol and can be disposed of as

non-halogenated organic solvent waste.

Glassware: Wash with soap and water; reuse as normal.

Stream C: Spill Cleanup (Emergency)
For spills >10 mL outside a fume hood.

Evacuate & PPE: Clear the area. Don nitrile gloves (double gloved), lab coat, and organic

vapor respirator if ventilation is poor.

Containment: Dike the spill using Vermiculite or Sand.[4][5][6][7]

Critical Warning: Do NOT use sawdust or paper towels as primary absorbents. Glycidyl

ethers can react with hydroxyls in cellulose, generating heat (potential fire hazard).

Absorption: Cover the liquid completely with the inert absorbent.

Collection: Scoop material into a wide-mouth HDPE jar.

Labeling: Label as "Debris contaminated with Pentyl Glycidyl Ether."

Disposal: Treat as solid hazardous waste for incineration.

Regulatory & Compliance Codes
Ensure your waste manifest codes align with local regulations.[5][8]
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Regulatory Body Code/Classification Description

US EPA (RCRA) D001 (Potential)

Ignitable waste (if Flash Point

< 60°C). Check specific batch

SDS.

EU Waste Code 07 01 04*

Other organic solvents,

washing liquids and mother

liquors.

DOT (Transport) UN 3271
Ethers, n.o.s. (Pentyl Glycidyl

Ether).[7][9][10]

Storage Class Class 10
Combustible liquids (unless FP

is lower, then Class 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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